Cas no 1890688-23-9 (methyl 2-hydroxy-2-3-(methylsulfanyl)phenylacetate)

• Product Name: methyl 2-hydroxy-2-3-(methylsulfanyl)phenylacetate
• CAS No: 1890688-23-9
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6159566
• PubChem ID: 117303108
• Update Time: 2025-07-20

methyl 2-hydroxy-2-3-(methylsulfanyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-3-(methylsulfanyl)phenylacetate
• methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate
• EN300-1750321
• 1890688-23-9

• Inchi： 1S/C10H12O3S/c1-13-10(12)9(11)7-4-3-5-8(6-7)14-2/h3-6,9,11H,1-2H3
• InChI Key： VSVQRXJGNKNZNH-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 2-hydroxy-2-3-(methylsulfanyl)phenylacetate

Comprehensive Overview of Methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate (CAS No. 1890688-23-9)

Methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate, with the CAS number 1890688-23-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its unique hydroxy and methylsulfanyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in modern synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate", "applications of CAS 1890688-23-9", and "buy methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate", reflecting its growing relevance.

The compound’s structure features a phenylacetate backbone substituted with a hydroxy group at the alpha position and a methylsulfanyl moiety at the meta position of the aromatic ring. This arrangement not only enhances its solubility in organic solvents but also provides multiple sites for further chemical modifications. Recent studies highlight its potential as a building block for biologically active molecules, particularly in the development of antioxidants and anti-inflammatory agents, aligning with the current trend towards sustainable and health-focused chemical innovations.

In the context of green chemistry, methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate has been explored for its eco-friendly synthesis routes. Methods such as catalytic hydrogenation and enzyme-mediated esterification are gaining traction, addressing the demand for low-waste production processes. Queries like "green synthesis of CAS 1890688-23-9" and "sustainable derivatives of phenylacetate" are increasingly common, underscoring the intersection of environmental consciousness and chemical research.

From an industrial perspective, the compound’s role in flavor and fragrance applications is noteworthy. Its methylsulfanyl group contributes to sulfur-containing aroma profiles, which are pivotal in creating complex scents for perfumes and food additives. This aligns with the rising consumer interest in natural and synthetic aroma compounds, as seen in searches for "methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate in perfumery" and "CAS 1890688-23-9 fragrance uses".

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate, ensuring high purity and consistency for research and commercial use. The compound’s stability under various storage conditions and compatibility with common reagents further enhances its utility. FAQs like "how to analyze CAS 1890688-23-9" and "storage guidelines for methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate" reflect practical concerns among end-users.

Looking ahead, the demand for CAS 1890688-23-9 is expected to rise, driven by its adaptability in drug discovery and material science. Innovations in catalysis and process optimization will likely expand its applications, reinforcing its status as a cornerstone in synthetic chemistry. As the scientific community continues to explore its potential, methyl 2-hydroxy-2-[3-(methylsulfanyl)phenyl]acetate remains a compound of enduring interest and utility.